Cas no 1255147-48-8 (5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one)
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one
- 2'-Ethoxy-5-hydroxy-1,6-dihydro-[1,1'-biphenyl]-3(2H)-one
- T4257
- 2-cyclohexen-1-one, 5-(2-ethoxyphenyl)-3-hydroxy-
- 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one
-
- Inchi: 1S/C14H16O3/c1-2-17-14-6-4-3-5-13(14)10-7-11(15)9-12(16)8-10/h3-6,9-10,15H,2,7-8H2,1H3
- InChI Key: FGSUULBFIUGQEH-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1C1CC(C=C(C1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Topological Polar Surface Area: 46.5
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E261790-250mg |
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one |
1255147-48-8 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E261790-500mg |
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one |
1255147-48-8 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E261790-1000mg |
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one |
1255147-48-8 | 1g |
$ 720.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408928-250mg |
2'-Ethoxy-5-hydroxy-1,6-dihydro-[1,1'-biphenyl]-3(2H)-one |
1255147-48-8 | 97% | 250mg |
¥1296.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408928-1g |
2'-Ethoxy-5-hydroxy-1,6-dihydro-[1,1'-biphenyl]-3(2H)-one |
1255147-48-8 | 97% | 1g |
¥3024.00 | 2024-08-09 |
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one
Introduction to 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one (CAS No. 1255147-48-8)
5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 1255147-48-8, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This tricyclic ketone features a fused cyclohexene ring system appended with an ethoxy-substituted phenyl group and a hydroxyl moiety at the 3-position. The unique combination of these functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The molecular framework of 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one is characterized by its rigid tricyclic core, which provides stability while allowing for conformational flexibility. The presence of both an aromatic ethoxy group and an α,β-unsaturated ketone moiety creates opportunities for diverse interactions with biological targets. Specifically, the hydroxyl group at the 3-position can participate in hydrogen bonding, while the double bond in the cyclohexene ring can engage in π-stacking interactions, making this compound a promising candidate for drug discovery efforts.
In recent years, there has been growing interest in tricyclic compounds due to their potential as pharmacophores in medicinal chemistry. These structures often exhibit enhanced metabolic stability and improved oral bioavailability compared to linear analogs. The ethoxyphenyl substituent, in particular, has been shown to modulate receptor binding affinity and pharmacokinetic profiles, making it a frequently employed group in the design of therapeutic agents. Furthermore, the hydroxycyclohex-2-en-1-one core resembles several known bioactive scaffolds, including those found in nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors.
Recent studies have highlighted the synthetic utility of 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one as a precursor in organic synthesis. Its tricyclic structure allows for further functionalization through various chemical transformations, such as oxidation, reduction, or nucleophilic substitution reactions. These modifications can be tailored to introduce additional pharmacophoric elements or to optimize physicochemical properties. For instance, derivatization of the hydroxyl group into an ester or amide could enhance solubility or target specificity, while functionalization of the aromatic ring might improve binding affinity to biological macromolecules.
The pharmacological potential of 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one has been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits modest inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. The ethoxyphenyl moiety appears to contribute to its interaction with target proteins by forming hydrophobic pockets or by participating in π-cation interactions. Additionally, the cyclohexene ring system may influence conformational flexibility, which is critical for effective binding.
One particularly noteworthy application of this compound is its role as an intermediate in the synthesis of more complex drug candidates. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity. For example, modifications at the 2-position of the ethoxyphenyl group have been investigated to improve metabolic stability and reduce off-target effects. Similarly, variations around the cyclohexene ring have been explored to optimize binding modes within active sites.
The synthesis of 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one itself presents an interesting challenge due to its tricyclic architecture. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, advances in catalytic methods and transition-metal chemistry have made it possible to construct this scaffold more efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the ethoxyphenyl group seamlessly into the molecular framework.
In conclusion, 5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one (CAS No. 1255147-48-8) represents a structurally fascinating compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various therapeutic areas. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this are likely to play an increasingly important role in the next generation of medicinal chemistry endeavors.
1255147-48-8 (5-(2-Ethoxyphenyl)-3-hydroxycyclohex-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)